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Compound of Interest

Compound Name: Sodium ethenesulfonate

Cat. No.: B036808

Sodium Ethenesulfonate: A Comprehensive
Technical Review

For Researchers, Scientists, and Drug Development Professionals

Sodium ethenesulfonate, also known as sodium vinylsulfonate, is a versatile organosulfur
compound with significant applications across various scientific and industrial domains. Its
unique bifunctional structure, featuring a reactive vinyl group and a polar sulfonate group,
makes it a valuable monomer for polymerization and an intermediate in organic synthesis. This
guide provides an in-depth overview of its physical and chemical properties, supported by
experimental methodologies and logical workflows.

Core Physical and Chemical Properties

The fundamental properties of sodium ethenesulfonate are summarized below, providing a
clear reference for laboratory and development applications.
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Property Value Citations
Molecular Formula C2H3NaOsS [1112][3]
Molecular Weight ~130.10 g/mol [1112]14]
CAS Number 3039-83-6 [1][2][3]
Colorless to light yellow liquid
Appearance (commonly as a 25-30% [1112]
agueous solution)
Melting Point -20 °C [1][2][5]
Boiling Point 100 °C (at 101,325 Pa) [1112]5]
Density 1.176 g/mL at 25 °C [1112][3]
Refractive Index n2o/D 1.376 [1][2]
pKa -2.71 at 20 °C [1112]1[5]
LogP (octanol/water) -1.01 at 20 °C [1][5]
Vapor Pressure OPaat25°C [11[2][5]
Water Solubility Highly soluble [11121[3]

Methanol Solubility

Slightly soluble

[1](21[5]

Organic Solvent Solubility

Generally poor

[1]

Chemical Reactivity and Stability

Sodium ethenesulfonate's chemical behavior is largely dictated by its activated carbon-

carbon double bond.[2] This high reactivity allows it to readily participate in various chemical

reactions.

Key Reactions:

» Addition Reactions: The double bond is susceptible to nucleophilic attack. For instance, it

reacts with ammonia to form 2-aminoethanesulfonic acid (taurine).[2]
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» Polymerization: It serves as a monomer in the production of polyvinylsulfonic acid and other
copolymers.[1][2] These polymers are notable for their use as ion-conductive membranes in
fuel cells and as photoresists in the electronics industry.[2]

Stability:

The compound is stable under normal ambient conditions.[1][3] For long-term storage, it is
recommended to keep it at 2-8°C under an inert atmosphere, such as nitrogen or argon.[1][2] It
is also noted to be light-sensitive and should be stored accordingly to prevent degradation.[1]
[2] Sodium ethenesulfonate is incompatible with strong oxidizing agents.[1][3]

Experimental Protocols

The determination of the physicochemical properties of sodium ethenesulfonate relies on
standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Solubility

A gualitative assessment of solubility in various solvents can be performed to understand the
compound's polarity.

o Objective: To determine the solubility of sodium ethenesulfonate in polar (e.g., water) and
non-polar (e.g., kerosene) solvents.

o Apparatus: Test tubes, spatula, vortex mixer (optional).

e Procedure:

o

Label two separate test tubes.

[¢]

Add a standardized volume of deionized water to the first test tube and an equal volume of
the non-polar solvent to the second.

[¢]

Introduce a small, measured amount of sodium ethenesulfonate into each test tube.

[¢]

Agitate both test tubes vigorously for a set period to facilitate dissolution.
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o Observe and record the extent to which the compound has dissolved in each solvent,
noting if the resulting solution is clear, cloudy, or if solid remains.[2]

Melting Point Determination

The capillary method is a standard technique for determining the melting point of a solid
substance.[5][6]

o Objective: To determine the temperature range over which sodium ethenesulfonate
transitions from a solid to a liquid.

e Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes, thermometer.

e Procedure:

o

Ensure the sample is in a finely powdered, dry state.[6]
o Pack a small amount of the sample into a capillary tube to a height of 1-2 cm.[7]
o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the sample rapidly to obtain an approximate melting point, then allow the apparatus
to cool.

o Perform a second, more precise measurement by heating at a slower rate (e.g., 2 °C/min)
as the temperature approaches the approximate melting point.

o Record the temperature at which the substance first begins to melt (t1) and the
temperature at which it is completely molten (t2). The melting point is reported as this
range.[7]

pKa Determination by Potentiometric Titration

Potentiometric titration is a highly precise method for determining the acid dissociation constant
(pKa).[8]

o Objective: To determine the pKa of ethenesulfonic acid by titrating its sodium salt.
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e Apparatus: Potentiometer with a pH electrode, burette, magnetic stirrer, reaction vessel.
e Procedure:
o Calibrate the pH meter using standard buffer solutions.[9]

o Prepare a solution of sodium ethenesulfonate of a known concentration (e.g., 1 mM) in
deionized water.[9]

o To ensure a constant ionic strength, 0.15 M potassium chloride can be added to the
solution.[9]

o Purge the solution with an inert gas like nitrogen to remove dissolved carbon dioxide.[9]

o Place the solution in the reaction vessel with the pH electrode immersed and stir
continuously.

o Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCI), adding
the titrant in small, precise increments.

o Record the pH value after each addition of titrant.

o Plot the pH versus the volume of titrant added. The pKa can be determined from the
inflection point of the resulting titration curve.[10]

Logical Workflow and Visualization

The industrial synthesis of sodium ethenesulfonate can be visualized as a multi-step
chemical process. The following diagram, generated using Graphviz, illustrates a common
synthetic route.
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Caption: Synthesis of Sodium Ethenesulfonate.

This technical guide provides a foundational understanding of the physical and chemical
properties of sodium ethenesulfonate, intended to aid researchers and professionals in its
application and development. The provided experimental protocols offer a starting point for the
verification and further characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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